Cas no 889939-68-8 (6-ethyl-2-hydroxy-5-methylpyridine-3-carboxylic acid)

• Product Name: 6-ethyl-2-hydroxy-5-methylpyridine-3-carboxylic acid
• CAS No: 889939-68-8
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD08445749
• CID: 1067734
• PubChem ID: 18524021
• Update Time: 2025-04-20

6-ethyl-2-hydroxy-5-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Ethyl-5-methyl-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid
• 6-ethyl-2-hydroxy-5-methylpyridine-3-carboxylic acid
• AKOS000506136
• 889939-68-8
• F3379-0294
• 6-ethyl-5-methyl-2-oxo-1H-pyridine-3-carboxylic acid
• Z839026728
• 6-Ethyl-5-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• EN300-238205
• CS-0296746
• SY204635
• MFCD08445749
• 6-Ethyl-2-hydroxy-5-methylnicotinic acid
• 6-Ethyl-5-methyl-2-oxo-1,2-dihydropyridine-3-carboxylicacid
• BB 0260319
• VU0613498-1
• G40845

• MDL： MFCD08445749
• Inchi： 1S/C9H11NO3/c1-3-7-5(2)4-6(9(12)13)8(11)10-7/h4H,3H2,1-2H3,(H,10,11)(H,12,13)
• InChI Key： KELKJKSNDLVFCV-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CC(C)=C(CC)N1

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 403.3±45.0 °C at 760 mmHg
• Flash Point: 197.7±28.7 °C
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

6-ethyl-2-hydroxy-5-methylpyridine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)